molecular formula C14H10F3NO3 B8298785 3-(5-Trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester

3-(5-Trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester

Cat. No.: B8298785
M. Wt: 297.23 g/mol
InChI Key: UHVQLZUNLGECFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-Trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C14H10F3NO3 and its molecular weight is 297.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10F3NO3

Molecular Weight

297.23 g/mol

IUPAC Name

methyl 3-[5-(trifluoromethyl)pyridin-2-yl]oxybenzoate

InChI

InChI=1S/C14H10F3NO3/c1-20-13(19)9-3-2-4-11(7-9)21-12-6-5-10(8-18-12)14(15,16)17/h2-8H,1H3

InChI Key

UHVQLZUNLGECFC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC=C1)OC2=NC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dimethylformamide (1.0 mL) solution of 3-hydroxy-benzoic acid methyl ester (183 mg, 1.2 mmol) was added potassium t-butoxide (147 mg, 1.2 mmol). Upon stirring the reaction at room temperature for 15 min, 2-bromo-5-trifluoromethyl-pyridine (300 mg, 1.32 mmol) was added. The reaction was stirred at room temperature for 15 h. Crude reaction mass was added to water, aqueous layer was acidified to pH 4.0 and product was extracted with ethyl acetate to give 3-(5-trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester (285 mg).
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
183 mg
Type
reactant
Reaction Step One
Quantity
147 mg
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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